Cas no 1805657-40-2 (Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate
• CAS No: 1805657-40-2
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 4953336
• Update Time: 2025-05-22

Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate

• Inchi： 1S/C11H9F2NO4/c1-17-10(16)9-6(4-14)2-8(18-11(12)13)3-7(9)5-15/h2-3,11,15H,5H2,1H3
• InChI Key： PNDINGDMSSTMAO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OC)=C(CO)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 1.5
• Topological Polar Surface Area: 79.6

Additional information on Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate

Comprehensive Overview of Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate (CAS No. 1805657-40-2)

Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate (CAS No. 1805657-40-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano, difluoromethoxy, and hydroxymethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The molecular structure of Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate features a benzoate core substituted with a cyano group at the 2-position, a difluoromethoxy group at the 4-position, and a hydroxymethyl group at the 6-position. These substituents contribute to its reactivity and solubility, making it a versatile building block for further chemical transformations. The presence of the difluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their enhanced stability and bioavailability in medicinal chemistry.

In recent years, the demand for fluorinated organic compounds like Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate has surged, driven by trends in sustainable chemistry and green synthesis. Users often inquire about its synthesis methods, purity standards, and commercial availability. The compound's compatibility with modern catalytic systems, such as palladium-catalyzed cross-coupling reactions, further elevates its relevance in cutting-edge research.

Another area of interest is the compound's potential role in the development of novel biodegradable materials and bioactive molecules. Its hydroxymethyl group offers a handle for further functionalization, enabling the creation of polymers or prodrugs with tailored properties. This adaptability aligns with the growing focus on eco-friendly alternatives in the chemical industry, a topic frequently explored in academic and industrial forums.

From an analytical perspective, Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets the stringent quality requirements for research and development. Questions about its spectral data and chromatographic behavior are common among chemists seeking to validate its identity and purity.

The compound's stability under various conditions is another frequently discussed topic. Researchers are particularly interested in its behavior under thermal stress, photolytic exposure, and acidic or basic environments. Such studies are critical for determining its suitability in long-term applications, such as drug formulation or material engineering.

In summary, Methyl 2-cyano-4-difluoromethoxy-6-(hydroxymethyl)benzoate (CAS No. 1805657-40-2) represents a multifaceted compound with broad utility in modern chemistry. Its unique structural features and compatibility with advanced synthetic methodologies make it a subject of ongoing exploration. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in emerging technologies and applications.